3-Formyl-4-hydroxyphenylsulphur pentafluoride

• IUPAC Name: 2-hydroxy-5-(pentafluoro-λ6-sulfanyl)benzaldehyde
• InChI: InChI=1S/C7H5F5O2S/c8-15(9,10,11,12)6-1-2-7(14)5(3-6)4-13/h1-4,14H
• InChI Key: GNLGOMVJAGNVSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(F)(F)(F)(F)F)C=O)O
• Molecular Formula: C7H5F5O2S
• Molecular Weight: 248.17 g/mol

Description

3-Formyl-4-hydroxyphenylsulphur pentafluoride (3-FHPF) is a sulfur-containing heterocyclic compound that has been studied extensively due to its various biological and physiological activities. It is a colorless, crystalline solid that has a boiling point of 102 °C and a melting point of 45 °C. It is soluble in water, alcohols, and other organic solvents. 3-FHPF has attracted considerable attention due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Spectroscopic Studies

• Observation in Condensed Phase : The formyl cation, an important intermediate in carbon monoxide chemistry, has been spectroscopically observed in a solution involving hydrofluoric acid-antimony pentafluoride. This study highlights the significance of pentafluoride compounds in understanding complex chemical reactions and intermediates (de Rege PJF, Gladysz, Horváth, 1997).

Chemical Synthesis and Industrial Applications

• Production Processes for Arylsulfur Pentafluorides : Arylsulfur pentafluorides, like 3-Formyl-4-hydroxyphenylsulphur pentafluoride, are used in various areas including medicines and new materials due to their high electronegativity and lipophilicity. A practical method for producing these compounds has been developed, which is significant for academic and industrial applications (Umemoto, Garrick, Saito, 2012).

Organic Chemistry and Pharmaceutical Applications

• Synthesis of Derivatives : The study of 1-pentafluorophenyl-1H-pyrrole derivatives, which involve reactions like formylation, demonstrates the role of pentafluoride compounds in synthesizing potentially pharmacologically active substances (Hrnčariková, Végh, 2003).

Material Science and Polymer Chemistry

• Optical Properties in Poly(thiophene)s : Pentafluoride compounds play a role in tuning optical properties of polymers, as seen in the study of poly(3-hexylthiophene) and its derivatives, where formyl groups among others were used to modify fluorescence yields (Li, Vamvounis, Holdcroft, 2002).

Corrosion Inhibition

• Inhibition of Mild Steel Corrosion : Derivatives of 3-Formyl chromone, like 3-Formyl-4-hydroxyphenylsulphur pentafluoride, have been studied for their potential in inhibiting corrosion of mild steel, demonstrating the application of such compounds in material protection (Kumar et al., 2017).

Advanced Material Development

• Development of Digital Memory Devices : Sulfur-containing polyimides, which could be related to compounds like 3-Formyl-4-hydroxyphenylsulphur pentafluoride, have been synthesized for use in digital memory devices, highlighting the role of such compounds in the development of advanced materials (Chen, Tsai, Liou, 2014).